Cas no 68967-49-7 ( )

  structure
  structure
Product name: 
CAS No:68967-49-7
MF:C15H12N2O4S
MW:316.331782341003
CID:972791
PubChem ID:337158

  Chemical and Physical Properties

Names and Identifiers

    • 68967-49-7
    • NSC354223
    • Ethyl 2-(benzoylamino)furo[2,3-d][1,3]thiazole-5-carboxylate
    • ethyl 2-benzamidofuro[2,3-d]thiazole-5-carboxylate
    • NSC 354223
    • NSC-354223
    • DTXSID60219015
    • Ethyl 2-(benzoylamino)furo(2,3-d)(1,3)thiazole-5-carboxylate
    •  
    • Inchi: InChI=1S/C15H12N2O4S/c1-2-20-14(19)10-8-11-13(21-10)17-15(22-11)16-12(18)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,16,17,18)
    • InChI Key: ZWNNMRRMWXHOHQ-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=CC2=C(O1)N=C(S2)NC(=O)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 316.05186
  • Monoisotopic Mass: 316.05177804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 81.43

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